Cas no 62617-92-9 (Cyclohexanecarboxylic acid, 3-methyl-4-oxo-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 3-methyl-4-oxo-, methyl ester
• CAS No: 62617-92-9
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 437915
• PubChem ID: 14531782
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 3-methyl-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-methyl-4-oxo-, methyl ester
• methyl 3-methyl-4-oxocyclohexane-1-carboxylate
• Methyl3-methyl-4-oxocyclohexanecarboxylate
• SY347098
• MFCD24694858
• Methyl 3-methyl-4-oxocyclohexanecarboxylate
• 62617-92-9
• DTXSID70561330

• Inchi： 1S/C9H14O3/c1-6-5-7(9(11)12-2)3-4-8(6)10/h6-7H,3-5H2,1-2H3
• InChI Key： DDHAFUJAOUJTNS-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)OC)CC1C

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 240.3±33.0 °C at 760 mmHg
• Flash Point: 98.9±25.4 °C
• PSA: 43.37
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Cyclohexanecarboxylic acid, 3-methyl-4-oxo-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters